2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(4-ethoxyphenyl)-5-morpholin-4-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C16H17N3O3/c1-2-21-13-5-3-12(4-6-13)15-18-14(11-17)16(22-15)19-7-9-20-10-8-19/h3-6H,2,7-10H2,1H3
• InChI Key: MLAWFFIMSWPGKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCOCC3)C#N
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile, also known as EPMC, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. EPMC is a heterocyclic compound that contains both an oxazole and a morpholine ring.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile is not fully understood. However, it has been suggested that 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile may inhibit the activity of enzymes involved in DNA synthesis and repair. This may lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have antifungal and antibacterial properties. 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile in lab experiments is its potential as a fluorescent probe for detecting metal ions. This can be useful in studying the role of metal ions in biological processes. However, one limitation of using 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile. One area of interest is its potential as a therapeutic agent for cancer. Further studies are needed to determine the efficacy of 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile in treating various types of cancer. Another area of interest is the use of 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile as a fluorescent probe for detecting metal ions. Future studies may focus on optimizing the structure of 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile to improve its sensitivity and selectivity for different metal ions.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile involves the reaction of 4-ethoxybenzaldehyde with morpholine and ammonium acetate to form 2-(4-ethoxyphenyl)-4-morpholinyl-2-oxoacetonitrile. This intermediate is then reacted with hydroxylamine hydrochloride to form 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile. The overall yield of this synthesis method is approximately 60%.

Scientific Research Applications

2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile has been studied for its potential applications in medicinal chemistry. It has been found to have antitumor, antifungal, and antibacterial properties. 2-(4-ethoxyphenyl)-5-(4-morpholinyl)-1,3-oxazole-4-carbonitrile has also been studied for its potential use as a fluorescent probe for detecting metal ions.